tert-Butyl (3-methylazetidin-3-yl)carbamate hydrochloride

Specification

• CAS No.: 1408076-37-8
• Molecular Formula: C9H19ClN2O2
• Molecular Weight: 222.71 g/mol
• IUPAC Name: tert-butyl N-(3-methylazetidin-3-yl)carbamate;hydrochloride
• Standard InChI: InChI=1S/C9H18N2O2.ClH/c1-8(2,3)13-7(12)11-9(4)5-10-6-9;/h10H,5-6H2,1-4H3,(H,11,12);1H
• Standard InChI Key: STEWJDCKUINIMO-UHFFFAOYSA-N
• SMILES: CC1(CNC1)NC(=O)OC(C)(C)C.Cl
• Canonical SMILES: CC1(CNC1)NC(=O)OC(C)(C)C.Cl

Introduction

tert-Butyl (3-methylazetidin-3-yl)carbamate hydrochloride is a chemical compound with the CAS number 1408076-37-8. It is a derivative of azetidine, a four-membered ring compound, and is used in various chemical syntheses. This compound is particularly noted for its role in organic chemistry as a building block for more complex molecules.

Synonyms and Related Compounds

• Synonyms:

  • tert-Butyl (3-methylazetidin-3-yl)carbamate hydrochloride

  • 3-(Boc-amino)-3-methylazetidine hydrochloride

  • tert-butyl N-(3-methylazetidin-3-yl)carbamate hydrochloride

• Related Compounds:

  • tert-Butyl ((3-methylazetidin-3-yl)methyl)carbamate hydrochloride (CAS: 1523606-21-4)

Uses and Applications

This compound is primarily used in chemical synthesis as a building block for the preparation of more complex molecules. It is particularly useful in the synthesis of pharmaceuticals and other bioactive compounds due to its azetidine ring, which can be incorporated into various structures.

Safety and Handling

• Hazard Statements:

  • H315: Causes skin irritation

  • H319: Causes serious eye irritation

  • H335: May cause respiratory irritation

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.

Safety Data Table

Hazard Class	Description
Skin Irrit. 2	Causes skin irritation
Eye Irrit. 2A	Causes serious eye irritation
STOT SE 3	May cause respiratory irritation

Storage and Stability

The compound should be stored at room temperature in a dry, well-ventilated area away from incompatible substances. It is not suitable for medical or consumer use and should only be handled by professionals in research or industrial settings.

Research Data Table

Compound	CAS Number	Molecular Weight	Use in Synthesis
tert-Butyl (3-methylazetidin-3-yl)carbamate hydrochloride	1408076-37-8	222.71 g/mol	Building block for complex molecules
tert-Butyl ((3-methylazetidin-3-yl)methyl)carbamate hydrochloride	1523606-21-4	236.74 g/mol	Protein degrader building blocks